Lithium hypobromite

Specification

• CAS No.: 13824-95-8
• Molecular Formula: LiBrO
• Molecular Weight: 102.843
• IUPAC Name: lithium;hypobromite
• Standard InChI: InChI=1S/BrO.Li/c1-2;/q-1;+1
• Standard InChI Key: JOUZTPYNXDURHJ-UHFFFAOYSA-N
• SMILES: [Li+].[O-]Br

Introduction

Chemical Properties

Lithium hypobromite exhibits distinctive chemical characteristics that determine its behavior in various reactions and applications. The compound contains a hypobromite anion (BrO⁻) balanced by a lithium cation (Li⁺), giving it a net neutral charge. This ionic structure influences its solubility in different solvents, with generally good solubility in polar solvents such as water. The chemical behavior of lithium hypobromite is largely dominated by the oxidizing nature of the hypobromite anion, which can readily accept electrons in redox reactions.

The oxidation state of bromine in lithium hypobromite is +1, making it a moderately strong oxidizing agent. This property is central to its utility in organic transformations, where it can selectively oxidize certain functional groups. The reactivity of lithium hypobromite is somewhat temperature-dependent, with higher temperatures typically increasing reaction rates but potentially leading to decomposition of the reagent. Understanding these fundamental properties is essential for effectively utilizing lithium hypobromite in synthetic applications.

Molecular Structure and Identifiers

Lithium hypobromite has a relatively simple molecular structure consisting of a lithium cation and a hypobromite anion. The IUPAC name for this compound is lithium;hypobromite, reflecting its composition as a metal salt of hypobromous acid. The compound is officially registered with CAS number 13824-95-8, which serves as its unique identifier in chemical databases and literature. For computational chemistry purposes, lithium hypobromite is represented by the standard InChI notation InChI=1S/BrO.Li/c1-2;/q-1;+1 and the InChIKey JOUZTPYNXDURHJ-UHFFFAOYSA-N.

The simplified molecular-input line-entry system (SMILES) representation for lithium hypobromite is [Li+].[O-]Br, which encodes its structure in a line notation format commonly used in cheminformatics. These various identifiers facilitate the unambiguous identification of lithium hypobromite across different chemical databases and literature sources. The molecular structure can be visualized as a lithium ion coordinated to the oxygen atom of the hypobromite group, although the exact coordination geometry may vary depending on the physical state and environment.

Table 1: Chemical Identifiers of Lithium Hypobromite

Property	Value
Chemical Formula	BrLiO
Molecular Weight	102.843 g/mol
CAS Number	13824-95-8
IUPAC Name	lithium;hypobromite
InChI	InChI=1S/BrO.Li/c1-2;/q-1;+1
InChIKey	JOUZTPYNXDURHJ-UHFFFAOYSA-N
SMILES	[Li+].[O-]Br

Physical and Chemical Characteristics

The physical properties of lithium hypobromite include a molar mass of approximately 102.843 g/mol, as calculated from its constituent elements. In its pure form, lithium hypobromite is typically a solid compound, although it is frequently encountered in solution for practical applications. The compound's stability is generally greater than that of the free hypobromous acid, though it remains sensitive to heat, light, and certain chemical environments that can trigger decomposition. When in aqueous solution, lithium hypobromite gradually decomposes over time, particularly at elevated temperatures, yielding lithium bromide and oxygen as products.

Chemically, lithium hypobromite behaves as an oxidizing agent, capable of transferring oxygen to suitable substrates in various reactions. The mechanism typically involves the transfer of electrons from the substrate to the bromine atom in the hypobromite ion, often proceeding through radical pathways. This electron transfer capability makes lithium hypobromite valuable in oxidation reactions where milder conditions are desired compared to stronger oxidants like permanganates. The hypobromite anion's reactivity can be modulated by controlling reaction conditions such as temperature, pH, and solvent system, allowing for selective oxidations in complex molecular settings.

The solution chemistry of lithium hypobromite is influenced by the pH of the medium, with alkaline conditions generally favoring its stability. In acidic environments, protonation of the hypobromite anion can lead to the formation of hypobromous acid, which subsequently decomposes more rapidly. The interactions between lithium hypobromite and various organic functional groups are diverse, ranging from simple oxidations to more complex transformations involving carbon-carbon bond formation or cleavage. These reactivity patterns make lithium hypobromite a versatile reagent in organic synthesis, capable of participating in numerous reaction types depending on the specific conditions employed.

Applications

Lithium hypobromite finds its primary application in organic synthesis as an oxidizing agent capable of facilitating various transformations. The compound's ability to transfer oxygen to suitable substrates makes it valuable for selective oxidation reactions in complex molecular settings. Unlike stronger oxidants that might cause over-oxidation or decomposition of sensitive functional groups, lithium hypobromite often provides milder and more controlled oxidation conditions. This selectivity is particularly useful when working with complex molecules containing multiple functional groups, where targeted oxidation of specific sites is required while leaving other parts of the molecule unchanged.

In synthetic organic chemistry, lithium hypobromite can be employed in various reaction types including oxidation of alcohols to aldehydes or ketones, oxidation of sulfides to sulfoxides, and oxidative cleavage of certain carbon-carbon bonds. The mechanism typically involves electron transfer from the substrate to the hypobromite ion, often proceeding through radical intermediates. This reactivity pattern enables lithium hypobromite to perform transformations that might be difficult to achieve with other oxidizing agents. Additionally, the lithium counterion can sometimes provide advantages in terms of solubility characteristics or stereoselectivity compared to other metal hypobromites.

Hazard Statement	Classification	Description
H272	Oxidizing solids (Category 2)	May intensify fire; oxidizer
H314	Skin corrosion (Category 1B)	Causes severe skin burns and eye damage
H400	Aquatic acute toxicity (Category 1)	Very toxic to aquatic life